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Compound of Interest

Compound Name: 4-Mercaptobutyric acid
CAS No.: 13095-73-3
Cat. No.: B017808
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Mercaptobutyric acid (4-MBA), a
versatile bifunctional molecule with significant potential in various scientific and therapeutic
domains. This document outlines its chemical structure, physicochemical properties,
experimental protocols for its application, and insights into its potential biological signaling
pathways.

Chemical Structure and Formula

4-Mercaptobutyric acid, also known by its IUPAC name 4-sulfanylbutanoic acid, is a
carboxylic acid containing a thiol group at the C4 position.[1] Its bifunctional nature, possessing
both a carboxyl and a thiol group, makes it a valuable building block in organic synthesis and a
versatile ligand for nanoparticle functionalization.[2][3]

The key identifiers and structural representations of 4-Mercaptobutyric acid are summarized
below:
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Identifier Value

Molecular Formula C4H8O2S[1][4][516]1[718]

Molecular Weight 120.17 g/mol [1][4][5][7][8]

IUPAC Name 4-sulfanylbutanoic acid[1][4]

CAS Number 13095-73-3[1][4][5][6][7]

Canonical SMILES C(CC(=0)0)CS[1][4][5]

inChl INChI=1S/C4H802S/c5-4(6)2-1-3-7/h7H,1-3H2,
(H,5,6)[1][4]

InChl Key DTRIDVOOPAQEEL-UHFFFAOYSA-N[1]

Physicochemical and Toxicological Data

A summary of the key physicochemical and toxicological properties of 4-Mercaptobutyric acid
Is presented in the table below. This data is crucial for its handling, application in experimental
settings, and assessment of its biological activity.

Property Value

Appearance Colorless to pale yellow liquid or oil[1]
pKa 4.65 £ 0.10 (Predicted)[6]

Density 1.163 - 1.2 g/cm?3[9]

Boiling Point 128-129 °C @ 11 mmHg[10]

Flash Point 112.6 + 22.6 °C[9]

Solubility Soluble in water and chloroform.[1][10]
Toxicity (LD50) 135 mg/kg (intraperitoneal, mouse)[6]

Experimental Protocols
Synthesis of 4-Mercaptobutyric Acid
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Several synthetic routes for 4-Mercaptobutyric acid have been reported. A common and
classical approach involves the nucleophilic substitution of a halogenated butyric acid
derivative.

Protocol: Nucleophilic Substitution from 4-Bromobutyric Acid

Dissolution: Dissolve 4-bromobutyric acid in a suitable solvent, such as ethanol or water.

* Nucleophilic Addition: Add a solution of a thiolating agent, such as sodium hydrosulfide
(NaSH) or thiourea followed by hydrolysis, to the solution of 4-bromobutyric acid.

e Reaction: Heat the reaction mixture under reflux for several hours to facilitate the
nucleophilic substitution of the bromide ion by the hydrosulfide ion.

 Acidification: After the reaction is complete, cool the mixture and acidify it with a mineral acid
(e.g., HCI) to protonate the carboxylate and thiolate groups.

o Extraction: Extract the aqueous solution with an organic solvent (e.g., diethyl ether or ethyl
acetate) to isolate the 4-Mercaptobutyric acid.

 Purification: Dry the organic extracts over an anhydrous drying agent (e.g., Na2S04), filter,
and remove the solvent under reduced pressure. The crude product can be further purified
by distillation or chromatography.

Functionalization of Gold Nanoparticles with 4-
Mercaptobutyric Acid

The thiol group of 4-Mercaptobutyric acid allows for its use as a capping agent in the
synthesis of gold nanoparticles (AuNPs), imparting stability and providing a carboxyl functional
group on the nanoparticle surface for further conjugation.

Protocol: AUNP Synthesis and Functionalization

e Gold Precursor Solution: Prepare an aqueous solution of a gold salt, typically chloroauric
acid (HAuCl4).
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e Reduction: Heat the gold precursor solution to boiling and add a reducing agent, such as
sodium citrate or sodium borohydride, to reduce the Au(lll) ions to Au(0), leading to the
formation of AUNPs. The solution will change color, often to a ruby red, indicating

nanoparticle formation.

o Capping Agent Addition: To the freshly synthesized AuNP solution, add an ethanolic solution
of 4-Mercaptobutyric acid. The thiol group will readily bind to the surface of the gold
nanoparticles.

» Stabilization: Allow the mixture to stir for several hours to ensure complete surface
functionalization and stabilization of the nanoparticles.

 Purification: Purify the 4-MBA-functionalized AuNPs by centrifugation and resuspension in a
suitable solvent to remove excess reactants.

Logical and Signaling Pathway Diagrams

The following diagrams, created using the DOT language, illustrate a logical workflow for the
synthesis of 4-MBA functionalized gold nanoparticles and a proposed anti-inflammatory
signaling pathway for 4-Mercaptobutyric acid.
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Caption: Experimental workflow for the synthesis and functionalization of gold nanopatrticles
with 4-Mercaptobutyric acid.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b017808/docs?utm_src=pdf-body#4-mercaptobutyric-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b017808/docs?utm_src=pdf-body#4-mercaptobutyric-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b017808/docs?utm_src=pdf-body-img#4-mercaptobutyric-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b017808/docs?utm_src=pdf-body#4-mercaptobutyric-acid-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inflammatory Stimulus\ 4 Inhibition by 4-MBA )
LPS 4-Mercaptobutyric Acid

J

IR

Receptor Activation
Inhibition of
NF-kB Activation
J
Signal Transduction
/

Translocation

Gene Transcription

Pro-inflammatory
Cytokines (e.g., TNF-q, IL-6)

Inflammation

Click to download full resolution via product page

Caption: Proposed anti-inflammatory signaling pathway of 4-Mercaptobutyric acid via
inhibition of the NF-kB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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